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Compound Name:
6-C-Methylquercetin-3,4'-dimethyl

ether

Cat. No.: B12390226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylated flavonoids are a significant subclass of flavonoids, secondary metabolites found

ubiquitously in plants. The addition of a methyl group can significantly alter the biological

activity of these compounds, enhancing their bioavailability, metabolic stability, and therapeutic

potential, including antioxidant and anticancer properties.[1][2] Accurate and sensitive

analytical methods are crucial for the identification and quantification of these compounds in

complex matrices such as plant extracts and biological samples. High-Performance Liquid

Chromatography coupled with Mass Spectrometry (HPLC-MS) has emerged as a powerful and

indispensable tool for this purpose, offering high separation efficiency and detailed structural

information.[3][4] This document provides a detailed protocol for the analysis of methylated

flavonoids using HPLC-MS, including sample preparation, chromatographic separation, and

mass spectrometric detection.

Experimental Workflow
The overall workflow for the HPLC-MS analysis of methylated flavonoids involves several key

stages, from initial sample preparation to final data analysis and interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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